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Compound of Interest

Compound Name: 1,1'-Sulfonyldiimidazole

Cat. No.: B1293689 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for

1,1'-Sulfonyldiimidazole (SDI), a versatile reagent in organic synthesis. This document

presents nuclear magnetic resonance (NMR) and infrared (IR) spectroscopic data, detailed

experimental protocols, and a visual representation of its synthesis workflow.

Spectroscopic Data
The following tables summarize the key spectroscopic data for 1,1'-Sulfonyldiimidazole.

Nuclear Magnetic Resonance (NMR) Spectroscopy
The NMR spectra of 1,1'-Sulfonyldiimidazole were acquired in deuterated dimethyl sulfoxide

(DMSO-d6).

Table 1: ¹H NMR Spectroscopic Data (600 MHz, DMSO-d6)[1]
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Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

Assignment

8.51 s - H-2

7.92 t 1.5 H-5

7.25 m - H-4

3.33 s -
Residual H₂O in

DMSO-d6

Table 2: ¹³C NMR Spectroscopic Data (151 MHz, DMSO-d6)[1]

Chemical Shift (δ) ppm Assignment

138.14 C-2

132.38 C-5

118.93 C-4

Infrared (IR) Spectroscopy
A specific, published IR spectrum for 1,1'-Sulfonyldiimidazole is not readily available in the

searched literature. However, based on the known characteristic absorption bands for

sulfonamides, the following table outlines the expected IR absorption regions.

Table 3: Expected Infrared (IR) Absorption Bands

Wavenumber (cm⁻¹) Vibration Type Functional Group

1370-1330 Asymmetric Stretching SO₂

1180-1160 Symmetric Stretching SO₂

900-700 S-N Stretching Sulfonamide

3150-3050 C-H Stretching Imidazole Ring

1550-1450 C=C and C=N Stretching Imidazole Ring
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Experimental Protocols
The following section details the experimental procedures for the synthesis of 1,1'-
Sulfonyldiimidazole and the acquisition of its spectroscopic data.

Synthesis of 1,1'-Sulfonyldiimidazole[1]
1,1'-Sulfonyldiimidazole is synthesized from the reaction of imidazole with sulfuryl chloride.

Materials:

Imidazole

Sulfuryl chloride

Anhydrous dichloromethane

Isopropanol

Procedure:

A solution of imidazole (79.00 g, 1.17 mol, 4.75 eq) in 633 mL of anhydrous dichloromethane

is prepared in a flask under a nitrogen atmosphere and cooled to 0°C.

A solution of sulfuryl chloride (20.0 mL, 0.25 mol, 1.0 eq) in 119 mL of anhydrous

dichloromethane is added via cannulae transfer to the imidazole solution at 0°C.

The reaction mixture is allowed to warm to room temperature and stirred under a nitrogen

atmosphere for 16 hours.

The resulting suspension is filtered, and the filtrate is concentrated under reduced pressure

to yield a crude off-white solid.

The crude product is recrystallized from 80 mL of refluxing isopropanol to afford 1,1'-
Sulfonyldiimidazole as a colorless crystalline solid.

NMR Spectroscopy Protocol
Instrumentation:
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600 MHz NMR Spectrometer

Sample Preparation:

A small amount of the synthesized 1,1'-Sulfonyldiimidazole is dissolved in deuterated

dimethyl sulfoxide (DMSO-d6).

Data Acquisition:

¹H and ¹³C NMR spectra are recorded at room temperature.

Infrared (IR) Spectroscopy Protocol (General Method for
Solids)
Instrumentation:

Fourier-Transform Infrared (FTIR) Spectrometer

Sample Preparation (Thin Solid Film Method):[2]

A small amount of solid 1,1'-Sulfonyldiimidazole is dissolved in a volatile organic solvent

(e.g., methylene chloride or acetone) to create a concentrated solution.[2]

A single drop of this solution is applied to the surface of a clean, dry salt plate (e.g., NaCl or

KBr).[2]

The solvent is allowed to evaporate completely, leaving a thin, even film of the solid

compound on the plate.[2]

Data Acquisition:

A background spectrum of the clean, empty sample compartment is acquired.

The salt plate with the sample film is placed in the spectrometer's sample holder.

The IR spectrum is recorded, typically in the range of 4000-400 cm⁻¹.

Visualized Synthesis Workflow
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The following diagram illustrates the experimental workflow for the synthesis of 1,1'-
Sulfonyldiimidazole.

Reactants

Reaction Workup & Purification Final Product

Imidazole in
Anhydrous Dichloromethane

Mix at 0°C under N₂

Sulfuryl Chloride in
Anhydrous Dichloromethane

Stir for 16h
at Room Temperature Filtration Concentration Recrystallization

from Isopropanol 1,1'-Sulfonyldiimidazole

Click to download full resolution via product page

Caption: Synthesis workflow of 1,1'-Sulfonyldiimidazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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